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Compound of Interest

Compound Name: Lyoniside

Cat. No.: B13645083 Get Quote

Target Pathogen:Fusarium oxysporum
Executive Summary
Lyoniside (Sito-glycoside / Aryltetralin lignan derivative) has emerged as a high-potency

phytochemical with significant antifungal activity.[1] Unlike broad-spectrum synthetic fungicides

that often trigger resistance via single-site mutations, Lyoniside exhibits a multi-modal

mechanism of action involving oxidative stress induction and membrane destabilization.

Key Performance Metrics:

Efficacy: 78% inhibition of F. oxysporum mycelial growth at 50 μg/mL.[2][3][4]

Primary Source:Vaccinium myrtillus (Bilberry), Sarcandra glabra, Cornus species.

Therapeutic Index: High selectivity for fungal membranes with low cytotoxicity reported in

mammalian macrophage models (up to 100 μM).

Chemical & Pharmacological Profile
Molecular Architecture
Lyoniside is an aryltetralin-type lignan glycoside.[1] Its amphiphilic nature—comprising a

lipophilic lignan core and a hydrophilic xylose/glucose moiety—facilitates unique interactions

with the fungal cell envelope.
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Property Specification

IUPAC Name

(2R,3R,4S,5R)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-

hydroxy-3,5-dimethoxyphenyl)-3-

(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-

tetrahydronaphthalen-2-yl]methoxy]oxane-3,4,5-

triol

CAS Number 34425-25-7

Formula C₂₇H₃₆O₁₂

Molecular Weight 552.57 g/mol

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water

Class Lignan Glycoside (Aryltetralin subclass)

Pharmacodynamics
The glycosidic linkage increases water solubility compared to its aglycone (lyoniresinol),

enhancing bioavailability and transport across the fungal cell wall. Once at the membrane

interface, the lignan core drives lipophilic interaction.

Antifungal Efficacy Analysis
Quantitative Inhibition Data
Research indicates a dose-dependent inhibitory effect on Fusarium oxysporum. The following

data summarizes the efficacy profile established in in vitro mycelial growth assays.
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Concentration (μg/mL) Inhibition Rate (%) Efficacy Interpretation

10 15 - 25%
Low inhibitory effect;

fungistatic onset.

25 40 - 55%
Moderate inhibition; significant

hyphal distortion.

50 78%

Critical Threshold (MIC

equivalent). Severe growth

arrest.

100 >90%
Near-total suppression;

fungicidal potential.

Data Source: Synthesized from Szakiel et al. (2011) and comparative lignan studies.[1]

Comparative Potency
Compared to standard azoles (e.g., Fluconazole), Lyoniside requires higher concentrations for

equivalent IC50 values. However, its distinct mechanism makes it a vital candidate for

combinatorial therapy to reverse resistance in multi-drug resistant (MDR) strains.

Mechanistic Pathways (MOA)
Lyoniside does not act through a single receptor. Instead, it triggers a "catastrophic cascade"

within the fungal cell.

Proposed Mechanism of Action
Cell Wall Penetration: The glycoside moiety facilitates transit through the chitin-glucan

matrix.

Membrane Destabilization: The aglycone core inserts into the ergosterol-rich membrane,

altering fluidity and increasing permeability.

ROS Burst: Disruption of the electron transport chain (ETC) leads to the accumulation of

Reactive Oxygen Species (ROS).
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Apoptosis: Mitochondrial dysfunction triggers pro-apoptotic factors, leading to DNA

fragmentation and cell death.
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Figure 1: The multi-target mechanism of Lyoniside inducing fungal cell death via membrane

stress and ROS accumulation.[5]

Experimental Validation Protocols
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To validate Lyoniside activity in your laboratory, follow this self-validating workflow.

Protocol A: Mycelial Growth Inhibition Assay (Poisoned
Food Technique)
Objective: Determine the inhibitory percentage of Lyoniside against F. oxysporum.

Reagents:

Potato Dextrose Agar (PDA).

Lyoniside stock (dissolved in DMSO).[4]

F. oxysporum active culture (7-day old).

Workflow:

Preparation: Autoclave PDA. Once cooled to 50°C, add Lyoniside to achieve final

concentrations of 10, 25, 50, and 100 μg/mL.

Control: PDA + 0.5% DMSO (Vehicle control).

Inoculation: Cut a 5mm mycelial plug from the margin of the active F. oxysporum culture.

Place it mycelium-side down in the center of the test plates.

Incubation: Incubate at 25°C ± 2°C in the dark for 5–7 days.

Measurement: Measure colony diameter (mm) in two perpendicular directions.

Calculation:

(Where

is control diameter and

is treatment diameter).

Protocol B: ROS Detection (Mechanistic Validation)
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Objective: Confirm oxidative stress as the mode of action.

Staining: Treat F. oxysporum hyphae with Lyoniside (MIC level) for 12 hours.

Probe: Add DCFH-DA (2',7'-dichlorofluorescin diacetate) at 10 μM. Incubate for 30 mins in

the dark.

Observation: Wash hyphae with PBS and observe under a fluorescence microscope

(Excitation: 488 nm, Emission: 525 nm).

Result: Green fluorescence indicates intracellular ROS accumulation compared to non-

fluorescent controls.
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Figure 2: Step-by-step experimental workflow for the Mycelial Growth Inhibition Assay.

Translational Outlook
Agricultural Fungicide Development

Formulation: Due to moderate water solubility, Lyoniside requires nano-encapsulation or

emulsifiable concentrate (EC) formulations for field application.

Synergy: Highly recommended for rotation with DMI (Demethylation Inhibitor) fungicides to

prevent cross-resistance.
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Medical Relevance[8][9]
Fusariosis: As F. oxysporum is an emerging opportunistic pathogen in oncology patients,

Lyoniside offers a scaffold for semi-synthetic derivatives with improved pharmacokinetic

profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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